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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of 2-
(Diisopropylamino)ethyl methacrylate (DPAEMA). The information is curated for
researchers, scientists, and professionals in drug development who utilize this monomer for the
synthesis of stimuli-responsive polymers and other advanced applications. This document
summarizes key quantitative data in structured tables, outlines detailed experimental protocols
for property determination, and includes visualizations of its polymerization and the pH-
responsive behavior of its corresponding polymer.

Core Physical and Chemical Properties

2-(Diisopropylamino)ethyl methacrylate is a tertiary amine-containing methacrylate
monomer.[1] It is recognized for its utility in creating "smart" polymers that respond to changes
in pH.[2][3] These characteristics make it a valuable compound in the development of materials
for biomedical applications, including drug delivery systems and functional coatings.[1][4]
DPAEMA is typically a clear, colorless to light yellow liquid.[5][6]

General and Chemical Identifiers
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Property Value
CAS Number 16715-83-6
Molecular Formula C12H23NO2

Molecular Weight 213.32 g/mol [5]

2-[di(propan-2-yl)amino]ethyl 2-methylprop-2-
IUPAC Name [di(prop yl) Jethy ylprop

enoate[5]

DPA, DPAEMA, N,N-Diisopropylaminoethyl
Synonyms

methacrylate[7][8]

Quantitative Physical Properties

The following table summarizes the key physical properties of 2-(Diisopropylamino)ethyl

methacrylate, providing a quick reference for experimental and developmental work.

Property Value Conditions
Appearance (.Zok.)rless to pale yellow Standard

liquid[5]
Density 0.900 g/mL[2] at 25 °C
Boiling Point 120 °C[6] at 15 mmHg
Refractive Index 1.145[2] at 20 °C
Flash Point 98.9 °C (210.0 °F)[2][3] Closed Cup
Vapor Pressure 0.053 mmHg[5] at 25 °C (estimated)
Water Solubility 1580 mg/L[5] at 25 °C (estimated)
LogP (Octanol-Water) 2.79[9] (estimated)
oka ~6.2 (monomer in aqueous Standard

solution)[9]

Experimental Protocols
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This section details the methodologies for determining the key physical properties of 2-
(Diisopropylamino)ethyl methacrylate, providing a foundation for laboratory procedures.

Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for determining the boiling point of a small liquid sample.
Apparatus:

o Small test tube (e.g., 150mm diameter)

Heating block or oil bath with a hot plate stirrer

Thermometer

Small magnetic stir bar

Clamps and stand

Procedure:

Introduce approximately 0.5 mL of 2-(Diisopropylamino)ethyl methacrylate into the test
tube along with a small magnetic stir bar.

o Place the test tube in the heating block and clamp it securely.

» Position the thermometer so that the bulb is approximately 1 cm above the liquid's surface.

e Begin gentle stirring and heating.

o Observe for boiling and the formation of a reflux ring (condensing vapor) on the test tube
walls.

o Adjust the thermometer's position so that the bulb is at the level of this reflux ring.

o The stable temperature reading at which the liquid is gently refluxing is recorded as the
boiling point.
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Determination of Density (Gravimetric Method)

This protocol outlines the determination of liquid density using a pycnometer or a graduated
cylinder and a balance.

Apparatus:

e Pycnometer or a graduated cylinder
e Analytical balance

Procedure:

o Measure the mass of the clean, dry pycnometer or graduated cylinder.

Fill the container with a known volume of 2-(Diisopropylamino)ethyl methacrylate.

Measure the total mass of the container and the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty container.

The density is calculated by dividing the mass of the liquid by its volume.

Measurement of Refractive Index

The refractive index can be determined using an Abbe refractometer.
Apparatus:

e Abbe refractometer

e Dropper

« Distilled water for calibration

Procedure:

o Calibrate the Abbe refractometer using distilled water (refractive index = 1.333).
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» Place a few drops of 2-(Diisopropylamino)ethyl methacrylate onto the prism of the
refractometer.

e Close the prism and allow the sample to spread into a thin layer.

o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus.

 Align the dividing line with the crosshairs in the eyepiece.

Read the refractive index from the instrument's scale.

Determination of Flash Point (Closed-Cup Method)

The flash point is determined using a closed-cup tester, such as a Pensky-Martens apparatus,
in accordance with standards like ASTM D93.[9][10]

Apparatus:
o Pensky-Martens closed-cup flash point tester
« Ignition source

Procedure:

Place the sample of 2-(Diisopropylamino)ethyl methacrylate into the test cup of the
apparatus.

Close the lid and begin heating the sample at a slow, constant rate.

At specified temperature intervals, apply the ignition source to the vapor space above the
liquid.

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite momentarily.[11]

Determination of Aqueous Solubility
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This procedure provides a general method for determining the solubility of an organic
compound in water.

Apparatus:

e Test tubes

e Vortex mixer or shaker
e Analytical balance
Procedure:

e In atest tube, add a small, accurately weighed amount of 2-(Diisopropylamino)ethyl
methacrylate to a known volume of distilled water.

 Vigorously shake or vortex the mixture for an extended period to ensure equilibrium is
reached.

o Allow the mixture to stand and for any undissolved material to settle.
o Carefully extract a known volume of the clear agueous phase.

e Quantify the concentration of the dissolved 2-(Diisopropylamino)ethyl methacrylate in the
agueous phase using a suitable analytical technique, such as gas chromatography.

o The solubility is then expressed as mass per unit volume of water.

Polymerization and pH-Responsive Behavior

2-(Diisopropylamino)ethyl methacrylate is a monomer primarily used in the synthesis of
polymers.[2][3] Techniques such as Atom Transfer Radical Polymerization (ATRP) and
Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization are commonly
employed to create well-defined polymers.[12][13] The resulting polymer, poly(2-
(diisopropylamino)ethyl methacrylate) or PDPAEMA, exhibits a pH-responsive character
due to the tertiary amine groups.[2][3]

Below is a diagram illustrating the general free-radical polymerization of DPAEMA.
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Caption: Free-Radical Polymerization of DPAEMA.
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The key feature of PDPAEMA is its pH-responsiveness. The diisopropylamino groups are basic
and can be protonated in acidic conditions. This protonation leads to a change in the polymer's
properties, particularly its solubility in water.

The following diagram illustrates the pH-responsive behavior of PDPAEMA.
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Caption: pH-Responsive Behavior of PDPAEMA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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